Cas no 1253383-90-2 (Methyl 2-chloro-5-fluoro-6-methylnicotinate)

• Product Name: Methyl 2-chloro-5-fluoro-6-methylnicotinate
• CAS No: 1253383-90-2
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• MDL: MFCD28252200
• CID: 2168174
• Update Time: 2025-06-12

Methyl 2-chloro-5-fluoro-6-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-5-fluoro-6-methylnicotinate
• Methyl 2-chloro-5-fluoro-6-methylnicotinate

• MDL： MFCD28252200
• Inchi： 1S/C8H7ClFNO2/c1-4-6(10)3-5(7(9)11-4)8(12)13-2/h3H,1-2H3
• InChI Key： AARWZYFWYNJHOQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on Methyl 2-chloro-5-fluoro-6-methylnicotinate

Comprehensive Overview of Methyl 2-chloro-5-fluoro-6-methylnicotinate (CAS No. 1253383-90-2)

Methyl 2-chloro-5-fluoro-6-methylnicotinate (CAS No. 1253383-90-2) is a specialized nicotinate derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, specifically pyridine derivatives, which are widely studied for their bioactive properties. The presence of chloro, fluoro, and methyl substituents on the pyridine ring enhances its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Methyl 2-chloro-5-fluoro-6-methylnicotinate has surged due to their unique physicochemical properties. Fluorination is a key strategy in drug design, as it improves metabolic stability and bioavailability. Researchers are increasingly exploring this compound for its potential in developing next-generation pharmaceuticals, particularly in areas such as central nervous system (CNS) therapeutics and anticancer agents. Its structural features make it a valuable intermediate in medicinal chemistry.

The synthesis of Methyl 2-chloro-5-fluoro-6-methylnicotinate involves multi-step organic reactions, including halogenation and esterification. Its CAS No. 1253383-90-2 serves as a unique identifier in chemical databases, facilitating precise tracking in research and industrial applications. The compound's molecular formula and weight are critical for stoichiometric calculations in synthetic pathways. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity.

From an industrial perspective, Methyl 2-chloro-5-fluoro-6-methylnicotinate is gaining attention in the agrochemical sector. Its derivatives are investigated for their potential as pesticide intermediates, owing to their ability to modulate biological activity. The fluoro and chloro groups contribute to the compound's lipophilicity, which is a desirable trait in agrochemical formulations. This aligns with the growing focus on sustainable agriculture and eco-friendly pest control solutions.

Environmental and safety considerations are paramount when handling Methyl 2-chloro-5-fluoro-6-methylnicotinate. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's storage conditions typically involve cool, dry environments to prevent degradation. Researchers are also exploring green chemistry approaches to minimize waste during its synthesis.

The versatility of Methyl 2-chloro-5-fluoro-6-methylnicotinate extends to its role in material science. Its aromatic core and functional groups make it a candidate for designing advanced polymers and coating materials. Innovations in electronic materials and organic semiconductors have sparked interest in such derivatives for their electron-withdrawing properties. This aligns with the global push toward renewable energy technologies and smart materials.

In conclusion, Methyl 2-chloro-5-fluoro-6-methylnicotinate (CAS No. 1253383-90-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile position it as a valuable asset in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.